Cas no 1562084-97-2 (Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl-)

• Product Name: Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl-
• CAS No: 1562084-97-2
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5283332
• Update Time: 2025-06-13

Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl-
• 2-(Bromomethyl)-2-ethylbicyclo[2.2.1]heptane

• Inchi： 1S/C10H17Br/c1-2-10(7-11)6-8-3-4-9(10)5-8/h8-9H,2-7H2,1H3
• InChI Key： RXPQIXALJKLQAI-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(CBr)CC

Additional information on Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl-

Chemical Profile of Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- (CAS No. 1562084-97-2)

The compound Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl-, identified by the CAS number 1562084-97-2, represents a structurally intriguing molecule with significant potential in the realm of organic synthesis and pharmaceutical development. This bicyclic hydrocarbon derivative features a fused three-membered ring system connected to a five-membered ring, with substituents that introduce reactive sites for further functionalization.

The molecular framework of Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- is characterized by its high degree of strain due to the presence of three rings in close proximity. This strain makes the molecule highly reactive, particularly at the bridgehead positions, which are often sites of interest for chemists seeking to manipulate its structure for desired applications. The presence of a bromomethyl group at the 2-position and an ethyl group at the same position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the study of strained cyclic compounds has gained considerable attention due to their unique chemical properties and potential applications in drug discovery. The strained environment in Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- facilitates various chemical transformations that are not possible with less strained or acyclic molecules. For instance, the bromomethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at this position. This versatility has made such compounds attractive for designing novel pharmacophores.

One of the most compelling aspects of Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to construct intricate scaffolds that mimic natural products or serve as leads for drug development. The ethyl group at the bridgehead can also be modified through various reactions, such as oxidation or reduction, to alter the electronic properties of the molecule and fine-tune its biological activity.

Recent studies have highlighted the role of bicyclic compounds in medicinal chemistry, particularly those featuring a bicyclo[2.2.1]heptane core. These structures often exhibit favorable pharmacokinetic properties due to their rigid conformation and reduced flexibility compared to acyclic analogs. Additionally, the presence of multiple stereocenters in such molecules allows for the exploration of chiral space, which is crucial for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

The synthesis of Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- has been reported using various methodologies that exploit its strained nature to drive reactions forward efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce new functional groups at specific positions within the molecule. These transformations are often highly regioselective, ensuring that desired modifications are achieved without unwanted side products.

The reactivity of the bromomethyl group in particular has been extensively studied and utilized in synthetic applications. This group can undergo a wide range of reactions, including addition to alkenes and alkynes, formation of ethers and thi ethers, and coupling with organometallic reagents via Sonogashira or Stille couplings. Such reactions have enabled chemists to construct complex molecular architectures with precision and efficiency.

In conclusion, Bicyclo[2.2.1]heptane, 2-(bromomethyl)-2-ethyl- (CAS No. 1562084-97-2) is a versatile and highly reactive compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features make it an excellent candidate for further functionalization and exploration in drug discovery efforts aimed at developing novel therapeutics with improved efficacy and safety profiles.